RHPS4
RHPS4
RHPS4 is a Telomerase inhibitor and G-quadruplex ligand. RHPS4 induces anti-proliferative effects in brain tumor cells. RHPS4 potentiates the antitumor activity of camptothecins in preclinical models of solid tumors. RHPS4 induces telomeric dysfunction and enhances radiosensitivity in glioblastoma cells.
Brand Name:
Vulcanchem
CAS No.:
390362-78-4
VCID:
VC0541375
InChI:
InChI=1S/C22H17F2N2.CH4O4S/c1-12-8-16-15-10-13(23)4-6-18(15)26(3)22-17-11-14(24)5-7-19(17)25(2)20(9-12)21(16)22;1-5-6(2,3)4/h4-11H,1-3H3;1H3,(H,2,3,4)/q+1;/p-1
SMILES:
CC1=CC2=C3C(=C1)N(C4=C(C3=[N+](C5=C2C=C(C=C5)F)C)C=C(C=C4)F)C.COS(=O)(=O)[O-]
Molecular Formula:
C23H20F2N2O4S
Molecular Weight:
458.5 g/mol
RHPS4
CAS No.: 390362-78-4
Cat. No.: VC0541375
Molecular Formula: C23H20F2N2O4S
Molecular Weight: 458.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | RHPS4 is a Telomerase inhibitor and G-quadruplex ligand. RHPS4 induces anti-proliferative effects in brain tumor cells. RHPS4 potentiates the antitumor activity of camptothecins in preclinical models of solid tumors. RHPS4 induces telomeric dysfunction and enhances radiosensitivity in glioblastoma cells. |
|---|---|
| CAS No. | 390362-78-4 |
| Molecular Formula | C23H20F2N2O4S |
| Molecular Weight | 458.5 g/mol |
| IUPAC Name | 4,16-difluoro-8,11,20-trimethyl-8-aza-20-azoniapentacyclo[11.7.1.02,7.09,21.014,19]henicosa-1(20),2(7),3,5,9,11,13(21),14(19),15,17-decaene;methyl sulfate |
| Standard InChI | InChI=1S/C22H17F2N2.CH4O4S/c1-12-8-16-15-10-13(23)4-6-18(15)26(3)22-17-11-14(24)5-7-19(17)25(2)20(9-12)21(16)22;1-5-6(2,3)4/h4-11H,1-3H3;1H3,(H,2,3,4)/q+1;/p-1 |
| Standard InChI Key | VRWGYMXWYZBBGF-UHFFFAOYSA-M |
| SMILES | CC1=CC2=C3C(=C1)N(C4=C(C3=[N+](C5=C2C=C(C=C5)F)C)C=C(C=C4)F)C.COS(=O)(=O)[O-] |
| Canonical SMILES | CC1=CC2=C3C(=C1)N(C4=C(C3=[N+](C5=C2C=C(C=C5)F)C)C=C(C=C4)F)C.COS(=O)(=O)[O-] |
| Appearance | Solid powder |
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